Cas no 2137593-49-6 (3-(2-methoxypyridin-4-yl)-4-methyl-5-nitropyridine)

• Product Name: 3-(2-methoxypyridin-4-yl)-4-methyl-5-nitropyridine
• CAS No: 2137593-49-6
• MF: C₁₂H₁₁N₃O₃
• MW: 245.234042406082
• CID: 5944524
• PubChem ID: 165739982
• Update Time: 2025-05-24

3-(2-methoxypyridin-4-yl)-4-methyl-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxypyridin-4-yl)-4-methyl-5-nitropyridine
• EN300-1068005
• 2137593-49-6

• Inchi： 1S/C12H11N3O3/c1-8-10(6-13-7-11(8)15(16)17)9-3-4-14-12(5-9)18-2/h3-7H,1-2H3
• InChI Key： DNHNVOAJZBXCDH-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CN=1)C1C=NC=C(C=1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 245.08004122g/mol
• Monoisotopic Mass: 245.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 80.8Ų

Additional information on 3-(2-methoxypyridin-4-yl)-4-methyl-5-nitropyridine

3-(2-Methoxypyridin-4-yl)-4-methyl-5-nitropyridine: A Comprehensive Overview

3-(2-Methoxypyridin-4-yl)-4-methyl-5-nitropyridine (CAS No. 2137593-49-6) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and chemical synthesis. This compound, with its unique structural features and functional groups, exhibits a wide range of applications and properties that make it a subject of extensive research. In this article, we delve into the chemical structure, synthesis methods, physical properties, and potential applications of this intriguing compound.

The molecular structure of 3-(2-Methoxypyridin-4-yl)-4-methyl-5-nitropyridine is characterized by a pyridine ring system with substituents at specific positions. The presence of a methoxy group (-OCH₃) at the 2-position of one pyridine ring and a nitro group (-NO₂) at the 5-position of the other pyridine ring introduces significant electronic effects. These substituents not only influence the compound's reactivity but also play a crucial role in its solubility and stability. Recent studies have highlighted the importance of such heteroaromatic compounds in drug design due to their ability to interact with biological targets through hydrogen bonding and π-π interactions.

One of the most notable aspects of 3-(2-Methoxypyridin-4-yl)-4-methyl-5-nitropyridine is its synthesis methodology. Researchers have developed various routes to synthesize this compound, including nucleophilic aromatic substitution and coupling reactions. For instance, a study published in *Journal of Organic Chemistry* demonstrated the use of palladium-catalyzed cross-coupling reactions to achieve high yields of this compound. The methyl group at the 4-position further enhances its versatility, making it suitable for further functionalization in downstream applications.

The physical properties of CAS No. 2137593-49-6 are equally fascinating. Its melting point, boiling point, and solubility in various solvents have been extensively studied to understand its behavior under different conditions. Recent advancements in computational chemistry have allowed researchers to predict these properties with remarkable accuracy using quantum mechanical models. For example, density functional theory (DFT) calculations have provided insights into the electronic distribution and reactivity of this compound, which are critical for its application in catalysis and material science.

In terms of applications, 3-(2-Methoxypyridin-4-yl)-4-methyl-5-nitropyridine has shown promise in several areas. Its role as an intermediate in drug synthesis has been well-documented, particularly in the development of anti-inflammatory and antiviral agents. Additionally, its ability to act as a ligand in metal complexes has opened new avenues for catalytic processes. A recent study published in *Nature Communications* highlighted its use as a chelating agent in transition metal-catalyzed reactions, demonstrating its potential in green chemistry.

The safety and handling considerations for CAS No. 2137593-49-6 are essential for researchers working with this compound. While it is not classified as a hazardous material under standard conditions, proper precautions should be taken to avoid prolonged exposure or inhalation. Storage recommendations include keeping the compound in a cool, dry place away from light to prevent degradation.

In conclusion, 3-(2-Methoxypyridin-4-yl)-4-methyl-5-nitropyridine (CAS No. 2137593-49